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Compound of Interest

Compound Name: 1H-Pyrrol-2(3H)-one

Cat. No.: B3256631 Get Quote

An In-depth Technical Guide to the Physical
Properties of 1H-Pyrrol-2(3H)-one
For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1H-
Pyrrol-2(3H)-one, a heterocyclic organic compound. Due to tautomerism, this compound is

commonly referred to by its more stable lactam form, 2-Pyrrolidone. The data and protocols

presented herein are based on the experimentally determined values reported for 2-

Pyrrolidone.

Quantitative Data Summary
The key physical properties of 1H-Pyrrol-2(3H)-one (as 2-Pyrrolidone) are summarized in the

table below for ease of reference and comparison.
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Physical Property Value Conditions

Melting Point 25 °C (77 °F; 298 K)[1][2][3] -

Boiling Point 245 °C (473 °F; 518 K)[1][2] at 760 mmHg

251.2 °C (484.2 °F)[3] -

Solubility

Miscible with water, ethanol,

ether, chloroform, benzene,

ethyl acetate, and carbon

disulfide[4][5].

-

Soluble in water[3][6]. -

Insoluble in petroleum ether[7]

[8].
-

Experimental Protocols
The following sections detail the standard methodologies for the experimental determination of

the physical properties of organic compounds like 1H-Pyrrol-2(3H)-one.

The melting point is a critical indicator of a compound's purity. A sharp melting range typically

signifies a pure substance.

Methodology: Capillary Tube Method[9][10][11]

Sample Preparation: A small amount of the finely powdered solid compound is introduced

into a thin-walled capillary tube, which is sealed at one end. The tube is tapped gently to

pack the sample into the bottom.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is then placed in a heating bath (e.g., a

Thiele tube with mineral oil) or a calibrated melting point apparatus.

Heating and Observation: The apparatus is heated slowly and steadily, typically at a rate of

1-2 °C per minute as the expected melting point is approached[10][12].
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Data Recording: Two temperatures are recorded: the temperature at which the first drop of

liquid appears, and the temperature at which the entire sample has completely melted. This

range is reported as the melting point[13].

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology: Thiele Tube Method[14][15][16]

Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a small test

tube or fusion tube[14][17]. A capillary tube, sealed at one end, is placed inside the test tube

with its open end submerged in the liquid.

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

Thiele tube containing a high-boiling point liquid such as mineral oil. The thermometer bulb

and the sample should be at the same level[14].

Heating and Observation: The Thiele tube is heated gently at the side arm to ensure uniform

heat circulation[16]. As the temperature rises, air trapped in the capillary tube will bubble out.

The heating is continued until a steady and rapid stream of bubbles emerges from the

capillary tube.

Data Recording: The heat source is then removed, and the apparatus is allowed to cool. The

temperature at which the bubbling stops and the liquid just begins to enter the capillary tube

is recorded as the boiling point of the substance[16]. The barometric pressure should also be

recorded for accuracy[15].

Solubility tests provide valuable information about the polarity and functional groups present in

a molecule.

Methodology: Qualitative Solubility Testing[18][19][20]

Sample Preparation: A small, measured amount of the solute (e.g., 25 mg of solid or 0.05 mL

of liquid) is placed into a small test tube[18].

Solvent Addition: A measured volume of the solvent (e.g., 0.75 mL) is added in small portions

to the test tube[18].
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Mixing and Observation: After each addition, the test tube is shaken vigorously for a set

period (e.g., 60 seconds) to ensure thorough mixing[19]. The mixture is then observed to

determine if the solute has completely dissolved.

Classification: The compound is classified as "soluble," "partially soluble," or "insoluble"

based on the visual observation. This process is repeated with a range of solvents of varying

polarities (e.g., water, diethyl ether, 5% NaOH, 5% HCl, and concentrated H2SO4) to create

a solubility profile[21][22]. For 1H-Pyrrol-2(3H)-one, its miscibility with water and common

organic solvents indicates its polar nature[4].

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the physical

properties of a chemical compound in a laboratory setting.
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Caption: Workflow for Physical Property Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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